Sambacolignoside

• IUPAC Name: methyl (4R,5E,6R)-4-[2-[[(2S,3R,4R,5S,6R)-6-[[(3S,3aR,6R,6aS)-3,6-bis(4-hydroxy-3-methoxyphenyl)-3,4,6,6a-tetrahydro-1H-furo[3,4-c]furan-3a-yl]oxy]-3,4,5-trihydroxyoxan-2-yl]methoxy]-2-oxoethyl]-5-ethylidene-6-[(2R,3S,4R,5R,6S)-3,4,5-trihydroxy-6-(hydroxymethyl)oxan-2-yl]oxy-4H-pyran-3-carboxylate
• InChI: InChI=1S/C43H54O22/c1-5-20-21(22(39(54)57-4)14-60-40(20)64-41-35(52)33(50)31(48)28(13-44)62-41)12-30(47)58-16-29-32(49)34(51)36(53)42(63-29)65-43-17-61-37(18-6-8-24(45)26(10-18)55-2)23(43)15-59-38(43)19-7-9-25(46)27(11-19)56-3/h5-11,14,21,23,28-29,31-38,40-42,44-46,48-53H,12-13,15-17H2,1-4H3/b20-5+/t21-,23+,28+,29+,31+,32+,33-,34-,35+,36+,37+,38+,40-,41-,42-,43+/m1/s1
• InChI Key: URBPIXMUXQEKHZ-AHVCFWKNSA-N
• Canonical SMILES: CC=C1C(C(=COC1OC2C(C(C(C(O2)CO)O)O)O)C(=O)OC)CC(=O)OCC3C(C(C(C(O3)OC45COC(C4COC5C6=CC(=C(C=C6)O)OC)C7=CC(=C(C=C7)O)OC)O)O)O
• Isomeric SMILES: C/C=C/1\[C@H](C(=CO[C@@H]1O[C@@H]2[C@H]([C@@H]([C@H]([C@@H](O2)CO)O)O)O)C(=O)OC)CC(=O)OC[C@H]3[C@@H]([C@H]([C@@H]([C@H](O3)O[C@@]45CO[C@H]([C@@H]4CO[C@H]5C6=CC(=C(C=C6)O)OC)C7=CC(=C(C=C7)O)OC)O)O)O
• Molecular Formula: C43H54O22
• Molecular Weight: 922.9 g/mol

Description

Sambacolignoside is a natural product derived from plant sources. It belongs to the class of organic compounds known as lignan glycosides. These are aromatic polycyclic compounds containing a carbohydrate component glycosidically linked to a lignan moiety.

Physical And Chemical Properties Analysis

Sambacolignoside is a solid substance. It has an assay of ≥95% (LC/MS-ELSD). The storage temperature is recommended to be -20°C.

Scientific Research Applications

Structural Elucidation

• Sambacolignoside as a Novel Compound : Sambacolignoside was identified as a new lignan-secoiridoid glucoside from Jasminum sambac, a discovery that marked the first instance of a lignan linked secoiridoid glucoside. This finding expanded the knowledge of chemical constituents in Jasminum sambac and contributed to the understanding of the plant's chemical diversity (Tanahashi, Nagakura, Inoue, Inouye, & Shingu, 1987).

Potential Therapeutic Applications

• Gastroprotective Effects : Jasminum sambac, which contains sambacolignoside, has been studied for its gastroprotective effects. Research investigating ethanolic extracts of J. sambac leaves demonstrated significant protection against acidified ethanol-induced gastric ulcers in rats. This suggests potential therapeutic applications of J. sambac and possibly sambacolignoside in treating gastric mucosal injury (Alrashdi et al., 2012).
• Anti-Inflammatory and Analgesic Activities : The root extract of Jasminum sambac, which may contain sambacolignoside, exhibited significant anti-inflammatory, analgesic, and antipyretic activities in various models. These findings highlight the potential of J. sambac root extract, possibly due to sambacolignoside, in treating inflammation, pain, and fever (Sengar, Joshi, Prasad, & Hemalatha, 2015).

Safety and Hazards

Sambacolignoside is classified as a combustible solid. The WGK (Water Hazard Class) is 3. The flash point is not applicable.

Q & A

Q1: What is unique about the structure of sambacolignoside?

A1: Sambacolignoside is the first reported example of a lignan linked secoiridoid glucoside. [] This unique structure arises from the linkage of a (+) -1-hydroxypinoresinol-β-D-glucoside moiety to the 7-O position of an oleoside 11-methyl ester. []